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Introduction
Dimyristyl thiodipropionate (DMTDP) is a diester derivative of thiodipropionic acid that

functions as a highly effective secondary antioxidant in lubricant formulations.[1][2] Its primary

role is to enhance the oxidative stability of lubricating oils and greases, thereby extending their

service life and protecting lubricated components from wear and corrosion.[1][3] DMTDP is

particularly effective when used in synergy with primary antioxidants, such as hindered

phenols, to provide comprehensive protection against lubricant degradation.[1][4]

As a peroxide decomposer, DMTDP neutralizes hydroperoxides, which are key intermediates in

the auto-oxidation chain reaction of lubricants.[1][3] This action prevents the propagation of free

radicals, which would otherwise lead to an increase in viscosity, sludge formation, and the

generation of corrosive acidic byproducts.[5] The long alkyl chains of the myristyl group also

impart good oil solubility.

These application notes provide an overview of the function of DMTDP in lubricants, present

representative performance data, and detail experimental protocols for evaluating its efficacy.

Data Presentation
The performance of Dimyristyl thiodipropionate is most notable when used in combination

with a primary antioxidant. The following tables present representative data illustrating the
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synergistic effect of DMTDP with a hindered phenolic primary antioxidant in a Group II base oil.

Table 1: Oxidation Stability Performance by Rotating Pressure Vessel Oxidation Test (RPVOT,

ASTM D2272)

Formulation ID Base Oil

Primary
Antioxidant
(Hindered
Phenol)

Secondary
Antioxidant
(DMTDP)

RPVOT
Induction Time
(minutes)

F1 Group II - - 150

F2 Group II 0.5% - 450

F3 Group II - 0.5% 250

F4 Group II 0.5% 0.5% 950

Table 2: Anti-Wear Performance by Four-Ball Wear Test (ASTM D4172)

Formulation ID Base Oil

Primary
Antioxidant
(Hindered
Phenol)

Secondary
Antioxidant
(DMTDP)

Wear Scar
Diameter (mm)

F1 Group II - - 0.85

F2 Group II 0.5% - 0.70

F3 Group II - 0.5% 0.78

F4 Group II 0.5% 0.5% 0.55

Table 3: Viscosity Change After Oxidation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Formulation ID Base Oil

Primary
Antioxidant
(Hindered
Phenol)

Secondary
Antioxidant
(DMTDP)

Kinematic
Viscosity
Increase at
40°C after
Oxidation (%)

F1 Group II - - 45

F2 Group II 0.5% - 20

F3 Group II - 0.5% 30

F4 Group II 0.5% 0.5% 8

Experimental Protocols
Detailed methodologies for key experiments are provided below to enable researchers to

evaluate the performance of Dimyristyl thiodipropionate in their own lubricant formulations.

Protocol 1: Evaluation of Oxidation Stability using
Rotating Pressure Vessel Oxidation Test (RPVOT)
1. Objective: To determine the oxidation stability of a lubricant formulation containing DMTDP in

accordance with ASTM D2272.

2. Materials:

Lubricant sample with and without DMTDP
Catalyst coil (copper and steel)
Oxygen (99.5% purity)
RPVOT apparatus

3. Procedure:

Weigh 50 ± 0.5 g of the lubricant sample into the test vessel.
Place the catalyst coil into the vessel.
Assemble the vessel and charge it with oxygen to a pressure of 90 psi (620 kPa) at room
temperature.
Place the vessel in the RPVOT bath, which is maintained at 150°C.
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Start the rotation of the vessel at 100 ± 5 rpm.
Continuously monitor the pressure inside the vessel.
The test is complete when the pressure drops by 25 psi (172 kPa) from the maximum
pressure observed.
Record the time to this pressure drop as the oxidation induction time in minutes.

Protocol 2: Assessment of Anti-Wear Properties using
the Four-Ball Wear Test
1. Objective: To evaluate the anti-wear properties of a lubricant formulation with DMTDP

according to ASTM D4172.

2. Materials:

Lubricant sample
Four-ball wear tester
Steel balls (52100 steel, 12.7 mm diameter)
Solvents for cleaning (e.g., heptane, acetone)

3. Procedure:

Thoroughly clean the steel balls and the test cup with solvents and dry them.
Assemble the four-ball test configuration with three stationary balls in the cup and one
rotating ball on the spindle.
Pour the lubricant sample into the test cup to a level that covers the stationary balls.
Apply a load of 40 kgf (392 N).
Set the test temperature to 75°C.
Start the motor to rotate the top ball at 1200 rpm for a duration of 60 minutes.
After the test, disassemble the apparatus and clean the stationary balls.
Measure the diameter of the wear scars on the three stationary balls using a microscope.
Calculate the average wear scar diameter in millimeters.

Mandatory Visualizations
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Caption: Experimental workflow for evaluating lubricant performance.
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Caption: Synergistic antioxidant mechanism in lubricants.
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To cite this document: BenchChem. [Application of Dimyristyl Thiodipropionate in Lubricants:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096562#application-of-dimyristyl-thiodipropionate-in-
lubricants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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